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nitropyridine

Cat. No.: B14828155

Get Quote

Technical Monograph: 3-Cyclopropoxy-4-iodo-2-nitropyridine

Part 1: Executive Summary & Chemical Identity
3-Cyclopropoxy-4-iodo-2-nitropyridine is a highly specialized heterocyclic intermediate used

primarily in the discovery and development of small-molecule kinase inhibitors, particularly

those targeting the MAPK/MEK pathway (e.g., analogs of Trametinib or Cobimetinib).

Its structural value lies in its "ortho-triad" functionalization:

2-Nitro Group: A latent amine precursor for intramolecular cyclization.

3-Cyclopropoxy Group: Provides unique steric bulk and lipophilicity (

modulation) while lacking the metabolic liability of standard alkyl ethers. The direct
cyclopropyl-oxygen bond is electronically distinct from a cyclopropyl-methyl ether.

4-Iodo Group: A highly reactive handle for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Sonogashira), allowing for the modular attachment of pharmacophores.
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Physicochemical Profile[1][2][3][4][5][6][7][8]
Property

Value
(Experimental/Predicted)

Context

Molecular Formula Core Pyridine Scaffold

Molecular Weight 306.06 g/mol
Heavy atom count driven by

Iodine

Appearance
Yellow to Orange Crystalline

Solid

Typical of nitro-pyridine

derivatives

Predicted LogP ~2.1 - 2.5
Cyclopropyl adds lipophilicity

vs. methoxy

Solubility
DMSO, DMF, DCM, Ethyl

Acetate
Poor water solubility

CAS Registry Not widely listed
Proprietary intermediate (Ref:

Analogous scaffolds)

Part 2: Synthesis & Manufacturing Protocols
The synthesis of this molecule requires navigating the regioselectivity of the pyridine ring. The

most robust route utilizes Nucleophilic Aromatic Substitution (

) on a fluoro-nitro precursor.

Route A: The Displacement (Recommended)
This protocol relies on the high electronegativity of the 3-fluoro substituent, activated by the

ortho-nitro and para-iodo groups, to facilitate displacement by the secondary alcohol

(cyclopropanol).

Precursor: 3-Fluoro-4-iodo-2-nitropyridine.

Protocol:

Activation: Charge a reactor with Cyclopropanol (1.2 equiv) and anhydrous DMF

(Dimethylformamide).
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Deprotonation: Cool to 0°C. Add Cesium Carbonate (

) (1.5 equiv) or Sodium Hydride (NaH) (1.1 equiv). Stir for 30 mins to generate the alkoxide.

Expert Note:

is preferred over NaH for cyclopropanol to prevent potential ring-opening side reactions or
runaway exotherms.

Addition: Add 3-Fluoro-4-iodo-2-nitropyridine (1.0 equiv) portion-wise.

Reaction: Warm to ambient temperature (25°C) or mild heat (40-50°C). Monitor by LC-MS.

Reaction Endpoint: Disappearance of the fluoro-precursor (

).

Workup: Quench with water. Extract with Ethyl Acetate. The nitro group makes the product

crystalline; purification via recrystallization (EtOH/Heptane) is often sufficient.

Route B: Directed Ortho-Metallation (Alternative)
If the 3-fluoro precursor is unavailable, a directed lithiation strategy on 3-cyclopropoxy-2-

nitropyridine can be attempted, though it suffers from poor regiocontrol (iodination may occur at

C6).

Critical Process Parameter (CPP): The integrity of the cyclopropyl ring is sensitive to strong

Lewis acids. Avoid acidic workups or high temperatures (>100°C) which can trigger ring-

opening rearrangement to the allyl ether.

Part 3: Reactivity & Divergent Synthesis
The utility of 3-Cyclopropoxy-4-iodo-2-nitropyridine lies in its ability to serve as a "linchpin"

for bicyclic heterocycles.
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Cross-Coupling (The C4 Vector)
The C4-Iodine bond is chemically distinct from the nitro and alkoxy groups. It undergoes

Suzuki-Miyaura coupling with aryl boronic acids/esters.

Catalyst System:

or

with

in Dioxane/Water.

Application: Installing the "tail" of the kinase inhibitor (e.g., a substituted phenyl or pyrazole

ring).

Reduction & Cyclization (The C2/C3 Vector)
Reduction of the nitro group (

or

) yields the 2-amino-3-cyclopropoxy-4-iodopyridine.

Cyclization: This amine can react with adjacent electrophiles (installed at C4 or C3) to form

fused systems like [1,2,3]triazolo[4,5-b]pyridines or oxazolo[4,5-b]pyridines.

Visualization: Synthetic & Reactivity Pathway

3-Fluoro-4-iodo-
2-nitropyridine

3-Cyclopropoxy-4-iodo-
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Click to download full resolution via product page

Caption: Synthetic workflow from the fluoro-precursor to the target intermediate and its

subsequent divergence into drug-like scaffolds.

Part 4: Handling, Safety & Stability
Hazard Classification:

Skin Sensitizer: Pyridine intermediates, especially iodinated ones, are potent sensitizers.

Acute Toxicity: Likely toxic if swallowed (Category 3/4) based on nitropyridine analogs.

Storage:

Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

Protect from light (Iodides can liberate

upon photo-degradation).

Stability: The cyclopropyl ether linkage is stable to basic and neutral conditions but may

cleave under strong Bronsted acidic conditions (e.g.,

, conc.

) to form the ring-opened propanol derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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